Cas no 61382-18-1 (Benzoxazole, 5-nitro-2-(2-pyridinyl)-)

Benzoxazole, 5-nitro-2-(2-pyridinyl)- structure
61382-18-1 structure
Product Name:Benzoxazole, 5-nitro-2-(2-pyridinyl)-
CAS No:61382-18-1
MF:C12H7N3O3
MW:241.202282190323
CID:481456
PubChem ID:4131310
Update Time:2025-04-19

Benzoxazole, 5-nitro-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5-nitro-2-(2-pyridinyl)-
    • 5-nitro-2-pyridin-2-yl-1,3-benzoxazole
    • 61382-18-1
    • SCHEMBL2243403
    • DTXSID80399686
    • Inchi: 1S/C12H7N3O3/c16-15(17)8-4-5-11-10(7-8)14-12(18-11)9-3-1-2-6-13-9/h1-7H
    • InChI Key: YRHMXJSRAZJSQS-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CN=2)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 241.04881
  • Monoisotopic Mass: 241.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 82.06

Benzoxazole, 5-nitro-2-(2-pyridinyl)- Related Literature

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